Cas no 5817-70-9 (Methyl benzylcarbamate)

• Product Name: Methyl benzylcarbamate
• CAS No: 5817-70-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00025856
• CID: 384010
• PubChem ID: 232620
• Update Time: 2025-04-19

Methyl benzylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(phenylmethyl)-, methyl ester
• (Phenylmethyl)-carbamic acid methyl ester
• Methyl benzylcarbamate
• methyl N-benzylcarbamate
• benzylcarbamic acid methyl ester
• methoxy-N-benzylcarboxamide
• N-benzyl methyl carbamate
• N-benzylcarbamic acid methyl ester
• NSC30335
• methyl N-benzyl-carbamate
• Maybridge3_003158
• ARONIS23870
• HMS1439P12
• SBB080563
• BBL023510
• STL069521
• 6020AE
• IDI1_014545
• AK219845
• ST45053258
• T8004
• Carbamic
• methylbenzylcarbamate
• SB76655
• C75727
• EN300-1237564
• CS-0150648
• DS-10265
• Carbamic acid, (phenylmethyl)-, methyl ester
• MFCD00025856
• 5817-70-9
• AKOS003869529
• DTXSID40283198
• NSC-30335
• SCHEMBL1720194
• DB-290123

• MDL： MFCD00025856
• Inchi： 1S/C9H11NO2/c1-12-9(11)10-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,10,11)
• InChI Key： ZWZIHLRSOOMEKT-UHFFFAOYSA-N
• SMILES： O(C)C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: NA
• Density: 1.093g/cm3
• Boiling Point: 290.1ºC at 760mmHg
• Flash Point: 129.3ºC
• Refractive Index: 1.518
• PSA: 38.33000
• LogP: 1.93350

Methyl benzylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives